Cas no 1379546-68-5 (tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate)
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate
- tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxy-ethyl]carbamate
- D96581
- Boc-(S)-1-(4-bromophenyl)-2-hydroxyethylamine
- BS-45843
- EN300-364439
- 1379546-68-5
- t-Butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxy-ethyl]carbamate
- CS-0309534
- Tert-butyln-[(1s)-1-(4-bromophenyl)-2-hydroxy-ethyl]carbamate
- MFCD28148211
- tert-butylN-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate
-
- MDL: MFCD28148211
- Inchi: 1S/C13H18BrNO3/c1-13(2,3)18-12(17)15-11(8-16)9-4-6-10(14)7-5-9/h4-7,11,16H,8H2,1-3H3,(H,15,17)/t11-/m1/s1
- InChI Key: QFKIGDYLKNXDFN-LLVKDONJSA-N
- SMILES: BrC1C=CC(=CC=1)[C@@H](CO)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 315.04701g/mol
- Monoisotopic Mass: 315.04701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 58.6
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LJ235-200mg |
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate |
1379546-68-5 | 98% | 200mg |
2814.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LJ235-50mg |
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate |
1379546-68-5 | 98% | 50mg |
1127.0CNY | 2021-07-17 | |
| eNovation Chemicals LLC | Y1006317-1G |
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxy-ethyl]carbamate |
1379546-68-5 | 97% | 1g |
$1055 | 2024-07-21 | |
| Enamine | EN300-364439-0.05g |
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate |
1379546-68-5 | 95% | 0.05g |
$102.0 | 2023-03-02 | |
| Enamine | EN300-364439-0.1g |
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate |
1379546-68-5 | 95% | 0.1g |
$151.0 | 2023-03-02 | |
| Enamine | EN300-364439-0.25g |
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate |
1379546-68-5 | 95% | 0.25g |
$215.0 | 2023-03-02 | |
| Enamine | EN300-364439-0.5g |
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate |
1379546-68-5 | 95% | 0.5g |
$340.0 | 2023-03-02 | |
| Enamine | EN300-364439-1.0g |
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate |
1379546-68-5 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-364439-2.5g |
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate |
1379546-68-5 | 95% | 2.5g |
$916.0 | 2023-03-02 | |
| Enamine | EN300-364439-5.0g |
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate |
1379546-68-5 | 95% | 5.0g |
$1809.0 | 2023-03-02 |
tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate
Introduction to Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate (CAS No. 1379546-68-5)
Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate, identified by its CAS number 1379546-68-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its chiral center and the presence of a brominated aromatic ring, make it a promising candidate for further investigation in drug discovery and development.
The molecular structure of Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a (1S)-configured 1-(4-bromophenyl)-2-hydroxyethyl chain. This configuration introduces both steric and electronic effects that can influence its interactions with biological targets. The presence of the bromine atom at the para position of the phenyl ring enhances its reactivity and binding affinity, making it an attractive scaffold for designing novel bioactive molecules.
In recent years, there has been growing interest in the development of chiral carbamates as pharmacological agents due to their ability to exhibit enantioselective interactions with biological receptors. The (1S) configuration of the hydroxyethyl group in Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate is particularly noteworthy, as it may confer specific stereochemical properties that could be exploited for therapeutic purposes. Studies have shown that chirality can significantly impact the pharmacokinetic and pharmacodynamic profiles of drugs, making it essential to carefully consider the stereochemical aspects during drug design.
One of the most compelling aspects of Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate is its potential application in the synthesis of novel therapeutic agents. The carbamate functional group is known to participate in various biochemical reactions, including acylation and hydrolysis, which are crucial for drug metabolism and action. Additionally, the brominated phenyl ring can serve as a handle for further chemical modifications, allowing researchers to tailor the molecule's properties to specific biological targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. These tools have been instrumental in identifying promising candidates like Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate for further experimental validation. By leveraging these computational approaches, scientists can accelerate the drug discovery process and identify lead compounds more efficiently.
The synthesis of Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate presents unique challenges due to its complex stereochemistry and functional groups. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Techniques such as asymmetric synthesis and chiral auxiliary strategies have been particularly useful in achieving the desired stereochemical configuration. These advancements have opened up new avenues for exploring the therapeutic potential of this compound.
Current research is focused on evaluating the biological activity of Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate across various disease models. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. These findings are particularly exciting given the increasing demand for targeted therapies that address unmet medical needs.
The pharmaceutical industry is increasingly recognizing the importance of developing innovative drug candidates with unique structural features. Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate stands out as a promising molecule due to its well-defined stereochemistry and potential biological activity. As research continues to uncover new therapeutic applications, this compound could play a significant role in addressing some of today's most challenging medical conditions.
In conclusion, Tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate (CAS No. 1379546-68-5) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of stereochemical features and functional groups makes it an attractive candidate for further investigation in drug discovery and development. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly contribute to the development of novel therapies that improve human health.
1379546-68-5 (tert-butyl N-[(1S)-1-(4-bromophenyl)-2-hydroxyethyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)